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Compound of Interest

Compound Name: 2-Methyl-3-hexanone

Cat. No.: B1206162

An In-Depth Technical Guide to 2-Methyl-3-hexanone: Molecular Properties

This guide provides essential molecular information for 2-Methyl-3-hexanone, tailored for
researchers, scientists, and professionals in drug development.

Core Molecular Data

2-Methyl-3-hexanone is a ketone with the IUPAC name 2-methylhexan-3-one.[1] It is also
known by synonyms such as Isopropyl Propyl Ketone and 2-Methylhexan-3-one.[1][2][3] The
compound is identified by the CAS Registry Number 7379-12-6.[1][2][3]

Quantitative Molecular Data

The fundamental molecular properties of 2-Methyl-3-hexanone are summarized in the table
below. This data is foundational for experimental design, analytical characterization, and
computational modeling.
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Property Value Source

PubChem[1], Santa Cruz

Molecular Formula C7H140 )
Biotechnology[2], NIST[3]
PubChem[1], Santa Cruz
Molecular Weight 114.19 g/mol Biotechnology[2],
ChemicalBook[4]
114.1855 g/mol NIST WebBook][3]
114.18778 g/mol The Good Scents Company[5]
PubChem[1], Santa Cruz
CAS Number 7379-12-6

Biotechnology[2], NIST[3]

Experimental Protocols

The molecular formula and weight of a compound like 2-Methyl-3-hexanone are determined
through established analytical chemistry techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate
mass measurement, which can be used to deduce the elemental composition and thus the
molecular formula.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, oxygen) in the compound. The resulting percentages are used to
calculate the empirical formula, which, in conjunction with the molecular weight from MS,
confirms the molecular formula.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure
elucidation, 13C and *H NMR spectroscopy can confirm the number of carbon and hydrogen
atoms in the molecule, corroborating the molecular formula.

Detailed, standardized protocols for these techniques are widely available through various
pharmacopeias and analytical chemistry literature.
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Logical Relationship of Molecular Properties

The following diagram illustrates the logical flow from the compound's identity to its
fundamental molecular properties.

2-Methyl-3-hexanone
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Click to download full resolution via product page

Relationship between Compound, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Methyl-3-hexanone | C7H140 | CID 23847 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. scbt.com [scbt.com]

¢ 3. 3-Hexanone, 2-methyl- [webbook.nist.gov]

¢ 4. 2-Methyl-3-hexanone | 7379-12-6 [chemicalbook.com]

¢ 5. 2-methyl-3-hexanone, 7379-12-6 [thegoodscentscompany.com]

¢ To cite this document: BenchChem. [2-Methyl-3-hexanone molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1206162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206162?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-hexanone
https://www.scbt.com/p/2-methyl-3-hexanone-7379-12-6
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7379126&Mask=4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2237792.htm
https://www.thegoodscentscompany.com/data/rw1178501.html
https://www.benchchem.com/product/b1206162#2-methyl-3-hexanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1206162#2-methyl-3-hexanone-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1206162#2-methyl-3-hexanone-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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